2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide

• IUPAC Name: 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(2-iodophenyl)acetamide
• InChI: InChI=1S/C12H12IN3O2S/c1-2-11-15-16-12(18-11)19-7-10(17)14-9-6-4-3-5-8(9)13/h3-6H,2,7H2,1H3,(H,14,17)
• InChI Key: VVZQHALWWHLISE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)SCC(=O)NC2=CC=CC=C2I
• Molecular Formula: C12H12IN3O2S
• Molecular Weight: 389.21 g/mol

Description

2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide, also known as EIPT, is a chemical compound that has been extensively studied for its potential applications in scientific research. EIPT is a thioacetamide derivative that is commonly used as a tool compound to study the role of protein kinases in various cellular processes.

Scientific Research Applications

2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide has many potential applications in scientific research. It is commonly used as a tool compound to study the role of protein kinases in various cellular processes. 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide is a potent inhibitor of protein kinase CK2, which is involved in many cellular processes such as DNA replication, transcription, and translation. 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide has also been shown to inhibit other protein kinases such as PIM1, CDK1, and CDK2.

Mechanism of Action

2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide inhibits protein kinases by binding to the ATP-binding site of the enzyme. It forms a covalent bond with the cysteine residue in the ATP-binding site, which prevents ATP from binding to the enzyme. This leads to the inhibition of the kinase activity of the enzyme.
Biochemical and Physiological Effects:
2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide has also been shown to inhibit the growth of bacteria and fungi. In addition, 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide has several advantages for lab experiments. It is a potent and selective inhibitor of protein kinases, which makes it a valuable tool for studying the role of protein kinases in various cellular processes. 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide is also stable in aqueous solutions, which makes it easy to use in cell-based assays. However, 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide has some limitations for lab experiments. It is not a very soluble compound, which makes it difficult to use in some assays. In addition, it has some toxicity, which can limit its use in certain experiments.

Future Directions

There are many future directions for the study of 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide. One direction is to study the role of protein kinases in various diseases such as cancer, inflammation, and neurodegenerative diseases. Another direction is to develop more potent and selective inhibitors of protein kinases based on the structure of 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide. Finally, the use of 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide in drug discovery and development is an area of future research.

Synthesis Methods

The synthesis of 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]-N-(2-iodophenyl)acetamide involves the reaction of 2-iodoacetophenone with 5-ethyl-1,3,4-oxadiazole-2-thiol in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The final product is obtained after purification by column chromatography.